Cas no 1352540-76-1 (3-Chloro-5-(piperazine-1-sulfonyl)-pyridine-4-thiol)
3-Chloro-5-(piperazine-1-sulfonyl)-pyridine-4-thiol Chemical and Physical Properties
Names and Identifiers
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- 3-Chloro-5-(piperazine-1-sulfonyl)-pyridine-4-thiol
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- Inchi: 1S/C9H12ClN3O2S2/c10-7-5-12-6-8(9(7)16)17(14,15)13-3-1-11-2-4-13/h5-6,11H,1-4H2,(H,12,16)
- InChI Key: OEMNCSJPSSEGSY-UHFFFAOYSA-N
- SMILES: C1=NC=C(S(N2CCNCC2)(=O)=O)C(S)=C1Cl
3-Chloro-5-(piperazine-1-sulfonyl)-pyridine-4-thiol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM496352-1g |
3-Chloro-5-(piperazin-1-ylsulfonyl)pyridine-4-thiol |
1352540-76-1 | 97% | 1g |
$441 | 2022-09-03 |
3-Chloro-5-(piperazine-1-sulfonyl)-pyridine-4-thiol Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Additional information on 3-Chloro-5-(piperazine-1-sulfonyl)-pyridine-4-thiol
Recent Advances in the Study of 3-Chloro-5-(piperazine-1-sulfonyl)-pyridine-4-thiol (CAS: 1352540-76-1): A Comprehensive Research Brief
The compound 3-Chloro-5-(piperazine-1-sulfonyl)-pyridine-4-thiol (CAS: 1352540-76-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.
Recent studies have highlighted the versatility of 3-Chloro-5-(piperazine-1-sulfonyl)-pyridine-4-thiol as a key intermediate in the synthesis of novel bioactive molecules. Its piperazine and sulfonyl moieties make it an attractive scaffold for the development of compounds targeting various biological pathways. Researchers have successfully utilized this compound in the synthesis of inhibitors for enzymes such as kinases and proteases, which are critical targets in cancer and infectious disease research.
In a groundbreaking study published in the Journal of Medicinal Chemistry, scientists demonstrated the efficacy of derivatives of 3-Chloro-5-(piperazine-1-sulfonyl)-pyridine-4-thiol in inhibiting the growth of drug-resistant bacterial strains. The study employed a combination of computational modeling and in vitro assays to identify the most potent derivatives, showcasing the compound's potential in addressing the global challenge of antibiotic resistance.
Another significant development involves the application of this compound in neurodegenerative disease research. A recent preprint on bioRxiv revealed that certain analogs of 3-Chloro-5-(piperazine-1-sulfonyl)-pyridine-4-thiol exhibit neuroprotective properties in cellular models of Alzheimer's disease. The researchers attributed this activity to the compound's ability to modulate oxidative stress pathways and reduce amyloid-beta aggregation.
The pharmacokinetic properties of 3-Chloro-5-(piperazine-1-sulfonyl)-pyridine-4-thiol have also been a subject of investigation. A 2023 study in Drug Metabolism and Disposition characterized the compound's absorption, distribution, metabolism, and excretion (ADME) profile, providing valuable insights for future drug development efforts. The study reported favorable metabolic stability and moderate blood-brain barrier penetration, suggesting potential for central nervous system applications.
From a synthetic chemistry perspective, recent advances have focused on optimizing the production of 3-Chloro-5-(piperazine-1-sulfonyl)-pyridine-4-thiol. A patent application filed in early 2023 describes an improved synthetic route that increases yield while reducing environmental impact through greener chemistry approaches. This development is particularly significant for scaling up production for preclinical and clinical studies.
Looking forward, the unique chemical properties of 3-Chloro-5-(piperazine-1-sulfonyl)-pyridine-4-thiol position it as a promising candidate for further medicinal chemistry exploration. Current research directions include structure-activity relationship studies to optimize its biological activity and the development of targeted drug delivery systems using this scaffold. The compound's versatility suggests it may play an important role in the development of next-generation therapeutics for various challenging medical conditions.
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